BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 2-
Bromo-4-methoxybenzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile
CAS No.: 140860-51-1
Cat. No.: B121712
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-methoxybenzonitrile, a key intermediate in various synthetic applications. This
document outlines its physicochemical characteristics, detailed experimental protocols for their
determination, and a logical workflow for property analysis.

Core Physical and Chemical Properties

2-Bromo-4-methoxybenzonitrile is a substituted aromatic nitrile. The data presented here
corresponds to the compound with CAS Number 140860-51-1.[1][2][3]

Quantitative Data Summary
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Property Value Source(s)
CAS Number 140860-51-1 [2][3]
Molecular Formula CsHesBrNO [2]
Molecular Weight 212.046 g/mol

White to off-white crystalline
Appearance .
powder/solid

Purity >95%

N 2-8°C, Sealed in a dry
Storage Conditions ) [3]
environment

Note: Specific melting and boiling points for CAS 140860-51-1 are not consistently reported
across public sources. Experimental determination is recommended for precise values.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of 2-Bromo-4-methoxybenzonitrile.

Melting Point Determination

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid.[4][5] Impurities typically cause a depression and
broadening of the melting point range.[6]

Methodology: Capillary Method

o Sample Preparation: The crystalline 2-Bromo-4-methoxybenzonitrile sample must be
completely dry and in a fine powder form.[4] If necessary, crush the crystals using a mortar
and pestle.

o Capillary Tube Loading: Press the open end of a thin-walled capillary tube (sealed at one
end) into the powdered sample.[5] Tap the sealed end gently on a hard surface to pack the
sample into the bottom of the tube. The sample height should be approximately 1-2 mm.[6]
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o Apparatus Setup: Place the loaded capillary tube into a melting point apparatus (e.g., a Mel-
Temp or similar digital device).

e Heating and Observation:

o For an unknown compound, a rapid initial heating (e.g., 10-20°C/minute) can be used to
determine an approximate melting range.[7]

o For a precise measurement, a second, fresh sample should be heated rapidly to about 15-
20°C below the approximate melting point.[7]

o The heating rate should then be slowed to 1-2°C per minute.[6]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the melting range).[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology: Micro Boiling Point Determination (Thiele Tube or Aluminum Block)

o Sample Preparation: Place a small amount (a few milliliters) of liquid 2-Bromo-4-
methoxybenzonitrile into a small test tube or fusion tube.[8][9][10][11]

o Capillary Inversion: Take a capillary tube sealed at one end. Place the open end of this
capillary tube down into the liquid in the fusion tube.[8][9][11]

e Apparatus Setup:

o Attach the fusion tube to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

o Place this assembly into a heating apparatus, such as a Thiele tube filled with mineral oil
or an aluminum heating block.[8][9][11]
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e Heating and Observation:
o Heat the apparatus slowly and uniformly.[9]
o As the liquid heats, air trapped in the capillary tube will bubble out.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube.[9]

o Data Recording: Remove the heat source and allow the apparatus to cool. The boiling point
is the temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube.[12]

Solubility Determination

Solubility provides critical information about the polarity of a molecule and the presence of
functional groups that can interact with a solvent.[13]

Methodology: Qualitative Solubility Testing
e General Procedure:

o In a small, clean test tube, place approximately 25 mg of solid 2-Bromo-4-
methoxybenzonitrile or 0.05 mL if it is in liquid form.[13]

o Add 0.75 mL of the chosen solvent in small portions (e.g., 0.25 mL at a time).[13]
o After each addition, shake the test tube vigorously for 10-20 seconds.[14]

o Observe if the compound dissolves completely. If it does, it is considered "soluble.” If it
does not dissolve or only partially dissolves, it is "insoluble."[14]

e Solvent Selection and Interpretation:

o Water: Solubility in water suggests the presence of polar functional groups. Given the
structure of 2-Bromo-4-methoxybenzonitrile, it is expected to be insoluble in water. If it
is soluble, test the resulting solution with litmus paper to check for acidity or basicity, which
could indicate the presence of acidic or basic functional groups.[15]
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o Organic Solvents (e.g., Dichloromethane, Ethanol, Diethyl Ether): The "like dissolves like"
principle suggests that nonpolar or moderately polar organic compounds will be soluble in
common organic solvents. Test solubility in a range of solvents to establish a polarity
profile.

o Agueous Acid/Base Solutions (e.g., 5% HCI, 5% NaOH): Solubility in these solutions can
indicate the presence of basic (amine) or acidic (carboxylic acid, phenol) functional
groups, respectively, which would be converted into more polar, soluble salts.[13]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of 2-
Bromo-4-methoxybenzonitrile.
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Physical Property Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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